![molecular formula C22H22N8O4S B2989953 N-(4-(N-(2,6-dimethylpyrimidin-4-yl)sulfamoyl)phenyl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)propanamide CAS No. 1351650-22-0](/img/structure/B2989953.png)
N-(4-(N-(2,6-dimethylpyrimidin-4-yl)sulfamoyl)phenyl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(N-(2,6-dimethylpyrimidin-4-yl)sulfamoyl)phenyl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C22H22N8O4S and its molecular weight is 494.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antimicrobial Applications
Research into novel heterocyclic compounds containing a sulfonamido moiety, including derivatives related to the mentioned compound, has shown promising antibacterial properties. These compounds have been synthesized with the aim of exploring their use as antibacterial agents. The synthesis of various derivatives has led to the discovery of compounds with significant antibacterial activity, highlighting their potential in addressing bacterial infections (Azab, Youssef, & El‐Bordany, 2013). Further studies have developed pyrimidine linked pyrazole heterocyclic compounds, evaluated for their insecticidal and antibacterial potential, indicating the versatility of these compounds in both pest control and antibacterial applications (Deohate & Palaspagar, 2020).
Anticancer Applications
The compound's derivatives have been explored for their anticancer properties. Novel antitumor derivatives have been synthesized and evaluated, with some compounds showing effectiveness in inhibiting tumor growth, indicating potential applications in cancer treatment (Alqasoumi et al., 2009). Additionally, the synthesis of novel pyrazolopyrimidines derivatives has been undertaken, with these compounds being evaluated for their anticancer and anti-5-lipoxygenase agents, further underscoring the therapeutic potential of derivatives of the mentioned compound (Rahmouni et al., 2016).
Synthesis and Evaluation for Other Applications
The research has not only focused on the biological activities of these compounds but also on their synthesis and potential applications in various fields. Studies have demonstrated the utility of related compounds in the synthesis of new heterocyclic compounds, potentially useful in various industrial and pharmaceutical applications (Kolar, Tislér, & Pizzioli, 1996). The development and evaluation of these compounds for herbicidal activity have also been investigated, showing their potential use in agriculture (Liu & Shi, 2014).
properties
IUPAC Name |
N-[4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl]-2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N8O4S/c1-14-13-19(25-16(3)24-14)28-35(33,34)18-7-5-17(6-8-18)26-22(32)15(2)30-21(31)10-9-20(27-30)29-12-4-11-23-29/h4-13,15H,1-3H3,(H,26,32)(H,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZDSKGMREHKGKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C(C)N3C(=O)C=CC(=N3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N8O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.